Cas no 1241-28-7 (1,4-Benzenediamine,N1,N4-dioctyl-)

• Product Name: 1,4-Benzenediamine,N1,N4-dioctyl-
• CAS No: 1241-28-7
• MF: C₂₂H₄₀N₂
• MW: 332.56640625
• CID: 161678
• PubChem ID: 517609
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-dioctyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-dioctyl-
• N,N'-Dioctyl-p-phenylenediamine
• 1,4-benzenediamine, N~1~,N~4~-dioctyl-
• N,N'-Bis(2-octyl)-p-phenylenediamine
• N,N'-Di(2-octyl)-para-phenylenediamine
• N,N'-Di(2-octyl)-p-phenylenediamine
• N,N'-Dioctylbenzene-1,4-diamine
• SCHEMBL187892
• N,N/'-Dioctyl-p-phenylenediamine
• 1241-28-7
• NS00130330
• 1-N,4-N-dioctylbenzene-1,4-diamine
• dioctyl-p-phenylenediamine

• Inchi： 1S/C22H40N2/c1-3-5-7-9-11-13-19-23-21-15-17-22(18-16-21)24-20-14-12-10-8-6-4-2/h15-18,23-24H,3-14,19-20H2,1-2H3
• InChI Key： DFNXHHNFURNWAF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 332.3194
• Monoisotopic Mass: 332.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.925
• Boiling Point: 464.664°C at 760 mmHg
• Flash Point: 265.045°C
• Refractive Index: 1.526
• PSA: 24.06